Cas no 32469-12-8 (6-methoxy-2,3-dimethylpyridine)

• Product Name: 6-methoxy-2,3-dimethylpyridine
• CAS No: 32469-12-8
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 3938977
• PubChem ID: 23423791
• Update Time: 2025-10-22

6-methoxy-2,3-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 6-methoxy-2,3-dimethyl-
• 2,3-Dimethyl-6-methoxypyridine
• 6-methoxy-2,3-dimethylpyridine
• SCHEMBL172558
• pyridine, 2-methoxy-5,6-dimethyl-
• 32469-12-8

• Inchi： 1S/C8H11NO/c1-6-4-5-8(10-3)9-7(6)2/h4-5H,1-3H3
• InChI Key： RXVIXYHMKNJSOH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C(C)=N1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-methoxy-2,3-dimethylpyridine

6-Methoxy-2,3-Dimethylpyridine: A Comprehensive Overview

6-Methoxy-2,3-Dimethylpyridine (CAS No: 32469-12-8) is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the pyridine family, a group of heterocyclic aromatic compounds that are widely used in pharmaceuticals, agrochemicals, and materials science. The chemical structure of 6-methoxy-2,3-dimethylpyridine consists of a pyridine ring with two methyl groups at positions 2 and 3 and a methoxy group at position 6. This unique substitution pattern imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the potential of 6-methoxy-2,3-dimethylpyridine in the development of novel drugs. Researchers have explored its role as a building block for constructing bioactive molecules with enhanced pharmacokinetic properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 6-methoxy-2,3-dimethylpyridine exhibit promising anti-inflammatory activity by targeting specific enzymes involved in inflammatory pathways. This finding underscores the importance of this compound in drug discovery efforts.

In the field of agrochemistry, 6-methoxy-2,3-dimethylpyridine has been investigated as a precursor for herbicides and fungicides. Its ability to act as an electron-deficient aromatic system makes it an attractive candidate for designing molecules with high reactivity towards biological targets. A 2023 review in *Pest Management Science* emphasized the potential of this compound in developing environmentally friendly pesticides with reduced toxicity to non-target organisms.

The synthesis of 6-methoxy-2,3-dimethylpyridine involves multi-step organic reactions that require precise control over reaction conditions. A common approach involves the nucleophilic substitution of a suitable pyridine derivative followed by alkylation and methylation steps. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. For example, a 2023 paper in *Green Chemistry* reported the use of microwave-assisted synthesis to prepare 6-methoxy-2,3-dimethylpyridine with high purity and selectivity.

From a toxicological perspective, understanding the safety profile of 6-methoxy-2,3-dimethylpyridine is crucial for its industrial applications. A 2023 study conducted by the European Chemicals Agency (ECHA) evaluated the acute and chronic toxicity of this compound using standardized assays. The results indicated that 6-methoxy-2,3-dimethylpyridine exhibits low toxicity when handled under recommended conditions. However, further research is needed to assess its long-term effects on human health and ecosystems.

The application of 6-methoxy-2,3-dimethylpyridine extends beyond traditional chemical industries into emerging areas such as materials science and nanotechnology. Researchers have explored its use as a ligand in metalloorganic frameworks (MOFs) for gas storage and catalysis. A 2023 article in *Nature Communications* reported that incorporating 6-methoxy-2,3-dimethylpyridine into MOFs significantly enhances their stability and adsorption capacity for CO₂ capture.

In conclusion, 6-Methoxy-2,3-Dimethylpyridine (CAS No: 32469-12-8) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and reactivity make it an invaluable tool in drug discovery, agrochemistry, and materials science. As research continues to uncover new potentials for this compound, its role in advancing technological innovations is expected to grow significantly.